Cas no 56512-48-2 (3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-)
56512-48-2 structure
Product Name:3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-
CAS No:56512-48-2
MF:C13H17NO
MW:203.280183553696
CID:1599151
Update Time:2024-09-11
3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-
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- Inchi: 1S/C13H17NO/c1-13(2,15)10-9-11-5-7-12(8-6-11)14(3)4/h5-8,15H,1-4H3
- InChI Key: KKTOMKLASNEFFH-UHFFFAOYSA-N
- SMILES: CC(C)(O)C#CC1=CC=C(N(C)C)C=C1
Computed Properties
- Exact Mass: 203.13111
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Melting Point: 71-73 °C
- Boiling Point: 328.2±27.0 °C(Predicted)
- PSA: 23.47
- pka: 12.94±0.29(Predicted)
3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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